2-(4-ethoxyphenyl)-N-(2-imidazo[1,2-a]pyridin-2-ylethyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(2-imidazo[1,2-a]pyridin-2-ylethyl)acetamide
• InChI: InChI=1S/C19H21N3O2/c1-2-24-17-8-6-15(7-9-17)13-19(23)20-11-10-16-14-22-12-4-3-5-18(22)21-16/h3-9,12,14H,2,10-11,13H2,1H3,(H,20,23)
• InChI Key: WWZGLWKWUHRZKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCCC2=CN3C=CC=CC3=N2
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

Imidazo[1,2-a]pyridine cores are important in the pharmaceutical industry due to their wide range of pharmacological activities. They are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized through a two-step reaction. In the first step, different 1-(4-(methylsulfonyl)phenyl)-2-(phenylamino)ethan-1-one derivatives are obtained by the reaction of aniline derivatives and α-bromo-4-(methylsulfonyl)acetophenone. Then, condensation of intermediates with different 2-aminopyridines gives the final compounds.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazo[1,2-a]pyridines can vary. They are generally white or colorless solids that are highly soluble in water and other polar solvents.

Scientific Research Applications

Organic Synthesis and Pharmaceutical Chemistry

• . These derivatives can serve as building blocks for designing new pharmaceutical compounds.

Materials Science

• . Their unique structure and electronic properties contribute to their suitability for these applications.

Mechanism of Action

Imidazo[1,2-a]pyridine cores play a role in converting arachidonic acid to inflammatory mediators and could be inhibited by non-steroidal anti-inflammatory drugs (NSAIDs).

Safety and Hazards

The safety and hazards of imidazo[1,2-a]pyridines can depend on the specific compound. Some imidazo[1,2-a]pyridines are used in commercial drugs, such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

Future Directions

Imidazo[1,2-a]pyridines have increasing importance in the pharmaceutical industry due to their wide range of pharmacological activities. They could be useful in developing more effective compounds for treating various conditions.